3-Phenylimidazo[1,5-a]pyridine-1-carboximidamide

• Molecular Formula: C14H12N4
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 3-phenylimidazo[1,5-a]pyridine-1-carboximidamide
• InChI: InChI=1S/C14H12N4/c15-13(16)12-11-8-4-5-9-18(11)14(17-12)10-6-2-1-3-7-10/h1-9H,(H3,15,16)
• InChI Key: XPUWOGKWBDSVOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C3N2C=CC=C3)C(=N)N

Description

3-Phenylimidazo[1,5-a]pyridine-1-carboximidamide is a heterocyclic compound that features an imidazo[1,5-a]pyridine core with a phenyl group at the 3-position and a carboximidamide group at the 1-position

Preparation Methods

The synthesis of 3-Phenylimidazo[1,5-a]pyridine-1-carboximidamide typically involves cyclocondensation reactions. One common method is the cyclocondensation of 2-aminopyridine with α,β-unsaturated carbonyl compounds under acidic or basic conditions . Another approach involves the oxidative cyclization of N-aryl amidines with aldehydes in the presence of oxidizing agents . Industrial production methods often utilize these synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

3-Phenylimidazo[1,5-a]pyridine-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the phenyl ring or the imidazo[1,5-a]pyridine core, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction produces amines or other reduced forms .

Scientific Research Applications

3-Phenylimidazo[1,5-a]pyridine-1-carboximidamide has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and is used in the development of new synthetic methodologies.

Biology: This compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: In materials science, it is used in the development of luminescent materials, sensors, and optoelectronic devices.

Mechanism of Action

The mechanism of action of 3-Phenylimidazo[1,5-a]pyridine-1-carboximidamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the disruption of cellular processes in pathogens or cancer cells . The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

3-Phenylimidazo[1,5-a]pyridine-1-carboximidamide can be compared with other similar compounds, such as:

Imidazo[1,2-a]pyridines: These compounds share a similar core structure but differ in the position of the nitrogen atoms and substituents.

Pyrazolo[1,5-a]pyridines: These compounds have a pyrazole ring fused to a pyridine ring, offering different chemical and biological properties.

Benzimidazoles: These compounds feature a benzene ring fused to an imidazole ring and are known for their diverse biological activities.

The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties .